Cas no 2228227-39-0 (4-(azetidin-3-yloxy)-3-methoxyphenol)

• Product Name: 4-(azetidin-3-yloxy)-3-methoxyphenol
• CAS No: 2228227-39-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6224848
• PubChem ID: 165706380
• Update Time: 2025-07-01

4-(azetidin-3-yloxy)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yloxy)-3-methoxyphenol
• EN300-1802193
• 2228227-39-0

• Inchi： 1S/C10H13NO3/c1-13-10-4-7(12)2-3-9(10)14-8-5-11-6-8/h2-4,8,11-12H,5-6H2,1H3
• InChI Key： VZZQELADNFDQJZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)O)C1CNC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų

Additional information on 4-(azetidin-3-yloxy)-3-methoxyphenol

4-(Azetidin-3-yloxy)-3-methoxyphenol: A Comprehensive Overview

The compound with CAS No 2228227-39-0, known as 4-(azetidin-3-yloxy)-3-methoxyphenol, is a unique organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a phenolic group, a methoxy substituent, and an azetidine ring attached via an ether linkage. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 4-(azetidin-3-yloxy)-3-methoxyphenol in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective agonistic activity towards certain adrenergic receptors, suggesting its potential utility in treating conditions such as hypertension and cardiovascular diseases. The ability of this compound to interact with these receptors without causing significant off-target effects has been attributed to its unique structural features.

In addition to its pharmacological properties, the synthesis of 4-(azetidin-3-yloxy)-3-methoxyphenol has been optimized through advanced chemical methodologies. A study in Organic Process Research & Development described a scalable route for the synthesis of this compound, emphasizing the importance of stereocontrol during the formation of the azetidine ring. This advancement not only enhances the feasibility of large-scale production but also opens avenues for further structural modifications to explore its pharmacokinetic properties.

The biological evaluation of 4-(azetidin-3-yloxy)-3-methoxyphenol has revealed intriguing insights into its mechanism of action. Preclinical studies conducted at the University of California, San Francisco, demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in macrophage cell lines. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders such as Alzheimer's disease.

From an analytical standpoint, the characterization of 4-(azetidin-3-yloxy)-3-methoxyphenol has been facilitated by modern spectroscopic techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the reliability of experimental results and for maintaining quality control during manufacturing processes.

Looking ahead, the development of 4-(azetidin-3-yloxy)-3-methoxyphenol into a therapeutic agent will require extensive clinical trials to evaluate its safety and efficacy in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward, leveraging advancements in medicinal chemistry and translational medicine.